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Compound of Interest

Compound Name: Dihexyl azelate

CAS No.: 109-31-9

Cat. No.: B089611

Get Quote

Targeting Cryogenic Flexibility and Bio-Compatible
Safety Profiles
Executive Summary
Dihexyl azelate (DHAz), historically known under trade names such as Plastolein 9050,

represents a critical class of aliphatic dibasic acid ester plasticizers. Unlike ubiquitous

phthalates (e.g., DEHP) which rely on aromatic ring stacking for stability, DHAz utilizes a

flexible C9 aliphatic backbone (azelaic acid) capped with C6 alcohols (hexanol).

This molecular architecture confers exceptional low-temperature flexibility (cold resistance) to

PVC, making it the plasticizer of choice for:

Medical Cold Chain: Blood storage bags and IV tubing requiring flexibility at -40°C.

Food Packaging: Cling films (Saran™ type) requiring "snap-back" elasticity at freezer

temperatures.

Outdoor Infrastructure: Cabling sheaths subjected to arctic conditions.
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This guide provides a rigorous protocol for formulating, processing, and validating DHAz-

plasticized PVC, with a specific focus on overcoming its primary limitation: compatibility-driven

blooming.

Scientific Foundation & Mechanism
The "Free Volume" Mechanism
DHAz functions primarily through the Free Volume Theory. Its linear aliphatic chain (

) acts as a "molecular lubricant."

Intercalation: The polar ester groups anchor to the electropositive sites on the PVC polymer

chain (C-Cl dipoles).

Separation: The non-polar methylene tails (

) force PVC chains apart, disrupting dipole-dipole interactions.

Result: This increases the free volume within the matrix, significantly lowering the Glass

Transition Temperature (

) more efficiently than equivalent loadings of phthalates.

Solubility Parameter Mismatch
PVC

: ~9.66

[1]

DHAz

: ~8.5–8.8

(Estimated)

Implication: While compatible, DHAz is on the borderline. High loadings (>25 phr) without a

primary plasticizer can lead to syneresis (exudation). Therefore, DHAz is best utilized as a

secondary plasticizer (10–30% of total plasticizer load) or in specific co-ester formulations.
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Mechanistic Diagram

Rigid PVC Matrix
(Strong Dipole-Dipole Interactions)

Addition of Dihexyl Azelate
(Linear Aliphatic Diester)

 Compounding

Step 1: Anchoring
Ester groups bind to PVC C-Cl sites

Step 2: Shielding
Aliphatic tails push polymer chains apart

 Thermal Energy

Step 3: Free Volume Expansion
Increased molecular mobility

Result: Low Tg & Cryogenic Flexibility

Click to download full resolution via product page

Figure 1: Mechanism of action for aliphatic diester plasticization in PVC matrices.

Protocol: Formulation and Processing
Materials Required

Resin: Suspension Grade PVC (K-value 65–70 for flexible applications).
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Primary Plasticizer: DOTP (Di-octyl terephthalate) or DINCH (for medical/food) – DHAz acts

as the cold-resistant modifier.

Secondary Plasticizer: Dihexyl Azelate (DHAz) / Plastolein 9050.

Stabilizers: Ca/Zn stearate (non-toxic medical grade).

Lubricant: Epoxidized Soybean Oil (ESBO) – acts as co-stabilizer and scavenger.

Formulation Table (Medical Grade Cold-Storage)
Component Function

Parts per Hundred
Resin (phr)

Notes

PVC Resin (K70) Base Polymer 100.0 High MW for strength

DOTP Primary Plasticizer 30.0 Base flexibility carrier

Dihexyl Azelate Cryogenic Modifier 15.0 Lowers brittle point

ESBO Co-Stabilizer 3.0
Prevents HCl

degradation

Ca/Zn Stabilizer Heat Stabilizer 1.5 Non-toxic system

Step-by-Step Compounding Protocol
Step 1: Dry Blending (Critical for Absorption)

Pre-heat a high-speed mixer to 60°C.

Add PVC resin and run at low speed (600 rpm) for 2 minutes to dry/warm resin.

Premix Liquid Phase: Combine DOTP, DHAz, and ESBO in a beaker.

Inject liquid phase slowly into the mixer while ramping speed to 1500–2000 rpm.

Temperature Ramp: Friction will raise the temperature.

At 80°C: Add Ca/Zn stabilizers.
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At 100°C–110°C: The "Dry Point" should be reached (resin absorbs liquid, powder

becomes free-flowing).

Cooling: Discharge into a cooling mixer. Cool to 40°C to prevent agglomeration.

Step 2: Melt Processing (Two-Roll Mill / Extrusion)
Equipment: Two-Roll Mill (Lab scale) or Twin-Screw Extruder.

Temperature Profile:

Zone 1 (Feed): 140°C

Zone 2 (Compression): 160°C

Zone 3 (Metering): 170°C

Die/Mold: 175°C

Note: DHAz has a lower viscosity than DEHP. It will reduce melt viscosity. Reduce torque

limits on the extruder to avoid over-shearing.

Characterization & Validation Protocols
To validate the efficacy of DHAz, three specific tests must be performed.

Test A: Low-Temperature Brittleness (ASTM D746)
Objective: Determine the temperature at which 50% of specimens fail upon impact.

Expectation:

Standard DEHP PVC: -25°C to -30°C.

DHAz Modified PVC:-45°C to -55°C.

Protocol:

Cut Type I specimens (6.35 x 31.75 mm).
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Condition in methanol/dry-ice bath.

Impact at varying temperatures.[2][3][4][5] Plot failure % vs. Temperature.[5]

Test B: Plasticizer Migration (ASTM D1239)
Objective: Assess stability of DHAz in the matrix (crucial due to solubility mismatch).

Medium: Distilled water (simulating aqueous fluids) and Cottonseed Oil (simulating lipid

contact).

Protocol:

Weigh film specimen (

).

Immerse in medium at 23°C for 24 hours.

Dry and re-weigh (

).

Calculation: Weight Loss % =

.

Alert Limit: >1.5% weight loss in oil suggests incompatibility or excess loading.

Test C: Glass Transition (DSC)
Protocol: Heat from -80°C to 100°C at 10°C/min.

Target: A single, sharp

indicates a homogenous blend. A double

indicates phase separation (blooming).

Comparative Data Summary
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Property
Dihexyl Azelate

(DHAz)

Dioctyl Phthalate

(DEHP)

Dioctyl Adipate

(DOA)

Chemistry Aliphatic Diester (C6) Aromatic Diester (C8) Aliphatic Diester (C8)

Cold Flex Temp Excellent (-60°C pure) Moderate (-30°C) Good (-50°C)

Volatility Moderate Low High

Oil Extraction High (Lipophilic) Moderate High

Toxicity Low (Food/Med Safe)
High (Endocrine

Disruptor)
Low

Primary Use
Cold Chain / Food

Wrap
General Purpose Food Wrap

Troubleshooting Guide
Issue: Blooming (Oily surface after 24h)

Cause: DHAz concentration exceeds solubility limit in PVC.

Solution:

Reduce DHAz ratio (keep below 20 phr).

Switch primary plasticizer to a high-solvating type (e.g., Benzoates) to lock in the Azelate.

Issue: High Volatility during Processing (Fumes)
Cause: Processing temperature >180°C. DHAz (C6) is more volatile than DOZ (C8).

Solution: Lower Zone 3 temperatures to 165°C. Ensure adequate ventilation.

Workflow Visualization
Material Selection

PVC K70 + DHAz + DOTP
Dry Blending

Target 105°C (Dry Point)
 Weighing Melt Compounding

Max Temp 175°C
 Free Flowing Powder QC Validation

Cold Flex < -40°C
 Film/Sheet
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Figure 2: Production workflow for cold-resistant PVC compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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